Cas no 5470-98-4 ( )

• Product Name: &nbsp
• CAS No: 5470-98-4
• MF: C₁₆H₆N₂O₄
• MW: 290.229843616486
• CID: 942648
• PubChem ID: 410191
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,4-dihydroxy-9,10-dioxoanthracene-2,3-dicarbonitrile
• DTXSID10328429
• 1,4-DIHYDROXY-9,10-DIOXO-9,10-DIHYDROANTHRACENE-2,3-DICARBONITRILE
• NSC27034
• Dicyanochinizarin
• NSC-27034
• NSC 27034
• SCHEMBL9618328
• 2,3-Quinizarindicarbonitrile
• 5470-98-4
•  

• Inchi： 1S/C16H6N2O4/c17-5-9-10(6-18)16(22)12-11(15(9)21)13(19)7-3-1-2-4-8(7)14(12)20/h1-4,21-22H
• InChI Key： XZPHNGYVABZCEK-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C(C#N)=C(C2C(C3C=CC=CC=3C(C=21)=O)=O)O

Computed Properties

• Exact Mass: 290.03278
• Monoisotopic Mass: 290.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.7
• Boiling Point: 612.6°C at 760 mmHg
• Flash Point: 324.3°C
• Refractive Index: 1.772
• PSA: 122.18
• LogP: 1.61656

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones